Cas no 1807887-98-4 (ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate)

• Product Name: ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate
• CAS No: 1807887-98-4
• CID: 4618784
• Update Time: 2025-09-28

ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate

Additional information on ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate

Comprehensive Overview of Ethyl trans-4-(Chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate (CAS No. 1807887-98-4)

Ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate (CAS No. 1807887-98-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique fluorinated cyclohexane backbone and chlorosulfonylmethyl functional group, serves as a versatile intermediate in the synthesis of advanced molecules. Its molecular structure combines the reactivity of a sulfonyl chloride with the stability of a fluorinated ester, making it a valuable building block for researchers.

The growing interest in fluorinated compounds like ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate is driven by their applications in drug discovery and development. Fluorination is a key strategy in modern medicinal chemistry, as it can enhance the bioavailability, metabolic stability, and binding affinity of therapeutic agents. Researchers frequently search for terms such as "fluorinated cyclohexane derivatives" or "sulfonyl chloride intermediates" to identify compounds like this for their projects. The presence of both fluoro and chlorosulfonyl groups in this molecule offers dual reactivity, enabling diverse chemical transformations.

In the context of green chemistry and sustainable synthesis, CAS No. 1807887-98-4 has been explored for its potential in catalytic reactions and atom-efficient processes. The compound's ability to participate in selective substitutions and cross-coupling reactions aligns with the industry's shift toward minimizing waste and optimizing yields. Searches for "eco-friendly fluorination methods" or "high-efficiency sulfonation reagents" often lead to discussions about derivatives of this compound. Its compatibility with modern techniques like flow chemistry and microwave-assisted synthesis further enhances its appeal.

Another area where ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate shows promise is in the development of advanced materials. Fluorinated compounds are widely used in liquid crystals, polymers, and coatings due to their thermal stability and chemical resistance. The integration of a cyclohexane carboxylate moiety in this compound provides a rigid yet flexible framework, which is desirable for designing functional materials. Keywords such as "fluorinated liquid crystal precursors" or "high-performance polymer intermediates" are frequently associated with this class of molecules.

From a synthetic perspective, the compound's stereochemistry (trans-configuration) is critical for its applications. The trans-4-fluoro and chlorosulfonylmethyl groups are positioned to minimize steric hindrance, facilitating further derivatization. This feature is particularly relevant for researchers investigating "stereoselective synthesis" or "conformationally constrained scaffolds." The compound's CAS number (1807887-98-4) is often used as a unique identifier in patent literature and chemical databases, underscoring its commercial and academic significance.

In summary, ethyl trans-4-(chlorosulfonylmethyl)-4-fluoro-cyclohexanecarboxylate (CAS No. 1807887-98-4) represents a multifaceted tool for chemists exploring fluorinated compounds, sustainable synthesis, and advanced materials. Its structural attributes and reactivity profile make it a subject of ongoing research, as evidenced by frequent searches for related terms like "fluorocyclohexane carboxylates" and "sulfonylating agents." As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future scientific advancements.